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Compound of Interest

2-(2-
Compound Name:

Methylbenzoyl)cyclohexanone
CAS No.: 7402-38-2

Cat. No.: B8703084

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties of 2-(2-
Methylbenzoyl)cyclohexanone, a molecule of interest in synthetic organic chemistry and
potential pharmaceutical applications. This document will delve into its molecular
characteristics, offer a detailed synthesis protocol, and explore its potential applications, all
grounded in established scientific principles.

Core Molecular Profile

2-(2-Methylbenzoyl)cyclohexanone is a dicarbonyl compound featuring a cyclohexanone ring
substituted at the 2-position with a 2-methylbenzoyl group. This unique structural arrangement
imparts specific chemical reactivity and potential for further functionalization.

Key Identifiers and Properties

A summary of the fundamental properties of 2-(2-Methylbenzoyl)cyclohexanone is presented
in the table below.
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Property Value Source
Molecular Formula C14H1602 [1]
Molecular Weight 216.2756 g/mol [1]
CAS Number 7402-38-2 [1]

2-(2-
IUPAC Name methylbenzoyl)cyclohexan-1-

one

InChl=1/C14H1602/c1-10-6-2-
3-7-11(10)14(16)12-8-4-5-9-

InChl [1]
13(12)15/h2-3,6-7,12H,4-5,8-

9H2,1H3

Synthesis and Mechanism

The synthesis of 2-(2-Methylbenzoyl)cyclohexanone can be achieved through various
organic reactions. A common and effective method is the Friedel-Crafts acylation of a

cyclohexanone enolate or its equivalent with 2-methylbenzoyl chloride. This reaction proceeds

via an electrophilic acyl substitution mechanism.

Conceptual Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 2-(2-
Methylbenzoyl)cyclohexanone.
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Caption: Synthesis workflow for 2-(2-Methylbenzoyl)cyclohexanone.

Detailed Experimental Protocol: Synthesis via Enolate
Acylation

This protocol describes a representative procedure for the laboratory-scale synthesis of 2-(2-
Methylbenzoyl)cyclohexanone.

Materials:

e Cyclohexanone

e Lithium diisopropylamide (LDA) solution (2.0 M in THF/heptane/ethylbenzene)
o 2-Methylbenzoyl chloride

e Anhydrous tetrahydrofuran (THF)

e Anhydrous diethyl ether

o Saturated aqueous ammonium chloride (NH4ClI) solution

o Saturated agueous sodium bicarbonate (NaHCO3s) solution
e Brine (saturated agueous NaCl solution)

e Anhydrous magnesium sulfate (MgSQOa)

e Argon or Nitrogen gas for inert atmosphere

Procedure:

e Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic
stirrer, a dropping funnel, and a nitrogen/argon inlet is charged with anhydrous THF (100
mL). The flask is cooled to -78 °C in a dry ice/acetone bath.

o Enolate Formation: To the cooled THF, add cyclohexanone (1.0 eq) dropwise. Subsequently,
add LDA solution (1.1 eq) dropwise via the dropping funnel over 30 minutes, maintaining the
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temperature at -78 °C. Stir the resulting solution for 1 hour at this temperature to ensure
complete enolate formation.

o Acylation: A solution of 2-methylbenzoyl chloride (1.2 eq) in anhydrous THF (20 mL) is added
dropwise to the enolate solution at -78 °C over 30 minutes. The reaction mixture is then
allowed to slowly warm to room temperature and stirred for an additional 12 hours.

e Workup: The reaction is quenched by the slow addition of saturated aqueous NH4Cl solution
(50 mL). The mixture is transferred to a separatory funnel, and the aqueous layer is
extracted with diethyl ether (3 x 50 mL).

 Purification: The combined organic layers are washed with saturated aqueous NaHCOs
solution (50 mL) and brine (50 mL), then dried over anhydrous MgSOa. The solvent is
removed under reduced pressure using a rotary evaporator.

e |solation: The crude product is purified by column chromatography on silica gel using a
hexane/ethyl acetate gradient to yield pure 2-(2-Methylbenzoyl)cyclohexanone.

Potential Applications and Research Directions

While specific, large-scale industrial applications of 2-(2-Methylbenzoyl)cyclohexanone are
not widely documented, its structure suggests several areas of potential utility, particularly in
medicinal chemistry and materials science.

o Pharmaceutical Scaffolding: The cyclohexanone moiety is a common feature in many
biologically active molecules. The presence of the benzoyl group provides a site for further
chemical modification, allowing for the synthesis of a library of derivatives for drug discovery
screening.

o Precursor for Heterocyclic Synthesis: The 1,3-dicarbonyl-like functionality makes it a
valuable precursor for the synthesis of various heterocyclic compounds, such as pyrazoles,
isoxazoles, and pyrimidines, which are important classes of compounds in medicinal
chemistry.

e Polymer Chemistry: Ketone-containing molecules can be used as building blocks or
additives in polymer synthesis, potentially influencing the thermal and mechanical properties
of the resulting materials.
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Further research into the biological activity of 2-(2-Methylbenzoyl)cyclohexanone and its
derivatives could uncover novel therapeutic agents. Additionally, its utility as a synthon for more
complex molecular architectures warrants continued exploration in the field of organic
synthesis.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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